Cas no 58589-70-1 (1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)-)
58589-70-1 structure
Product Name:1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)-
CAS No:58589-70-1
MF:C14H12N4
MW:236.27188205719
CID:341564
PubChem ID:12288136
Update Time:2025-04-19
1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)-
- 5-phenyl-2-pyridin-2-ylpyrazol-3-amine
- 3-phenyl-1-(2-pyridyl)-5-aminopyrazole
- 3-phenyl-1-(2-pyridinyl)-1H-pyrazol-5-ylamine
- SCHEMBL6344569
- DTXSID90484678
- 58589-70-1
- AKOS005136992
- 3-phenyl-1-pyridin-2-yl-1h-pyrazol-5-amine
- IYCQPIBNWGOQSU-UHFFFAOYSA-N
- 1-pyridyl-3-phenyl-5-aminopyrazole
-
- Inchi: 1S/C14H12N4/c15-13-10-12(11-6-2-1-3-7-11)17-18(13)14-8-4-5-9-16-14/h1-10H,15H2
- InChI Key: IYCQPIBNWGOQSU-UHFFFAOYSA-N
- SMILES: N1(C2C=CC=CN=2)C(=CC(C2C=CC=CC=2)=N1)N
Computed Properties
- Exact Mass: 236.10636
- Monoisotopic Mass: 236.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 56.7Ų
Experimental Properties
- PSA: 56.73
1H-Pyrazol-5-amine, 3-phenyl-1-(2-pyridinyl)- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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